Cas no 1251363-47-9 (3-fluoro-2-nitrobenzene-1-sulfonamide)

• Product Name: 3-fluoro-2-nitrobenzene-1-sulfonamide
• CAS No: 1251363-47-9
• MF: C₆H₅FN₂O₄S
• MW: 220.178303480148
• CID: 4581957
• PubChem ID: 61068051
• Update Time: 2025-06-12

3-fluoro-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-fluoro-2-nitro-
• 3-fluoro-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C6H5FN2O4S/c7-4-2-1-3-5(14(8,12)13)6(4)9(10)11/h1-3H,(H2,8,12,13)
• InChI Key： QTSRHPKNZCCTQF-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=CC(F)=C1[N+]([O-])=O

Additional information on 3-fluoro-2-nitrobenzene-1-sulfonamide

3-Fluoro-2-nitrobenzene-1-sulfonamide (CAS No. 1251363-47-9): An Overview and Recent Developments

3-Fluoro-2-nitrobenzene-1-sulfonamide (CAS No. 1251363-47-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-fluoro-2-nitrobenzene-1-sulfonamide consists of a benzene ring substituted with a fluoro group at the 3-position, a nitro group at the 2-position, and a sulfonamide group at the 1-position. This arrangement imparts specific chemical and biological properties that make it an attractive candidate for drug design and synthesis.

Recent studies have highlighted the potential of 3-fluoro-2-nitrobenzene-1-sulfonamide in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of antifungal and antibacterial agents. The presence of the sulfonamide group, known for its antimicrobial activity, combined with the electron-withdrawing fluoro and nitro groups, enhances the compound's efficacy against a broad spectrum of pathogens.

In addition to its antimicrobial properties, 3-fluoro-2-nitrobenzene-1-sulfonamide has been explored for its potential as a lead compound in the development of anticancer drugs. Research has shown that this compound can selectively inhibit certain enzymes involved in cancer cell proliferation, making it a valuable candidate for further investigation in oncology.

The pharmacological profile of 3-fluoro-2-nitrobenzene-1-sulfonamide has also been studied in detail. Its ability to cross cell membranes and interact with specific cellular targets has been demonstrated through various in vitro and in vivo experiments. These findings suggest that the compound may have favorable pharmacokinetic properties, which are crucial for its effectiveness as a therapeutic agent.

In terms of synthetic methods, several efficient routes have been developed to produce 3-fluoro-2-nitrobenzene-1-sulfonamide. These methods typically involve multi-step processes that include nitration, fluorination, and sulfonation reactions. The choice of synthetic pathway depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

The safety profile of 3-fluoro-2-nitrobenzene-1-sulfonamide is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for use in pharmaceutical formulations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 3-fluoro-2-nitrobenzene-1-sulfonamide (CAS No. 1251363-47-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new potential uses and optimize its properties for various medical applications.